Cas no 2228147-76-8 (3-2-(1-aminocyclopropyl)propan-2-yl-4-bromobenzonitrile)

• Product Name: 3-2-(1-aminocyclopropyl)propan-2-yl-4-bromobenzonitrile
• CAS No: 2228147-76-8
• MF: C₁₃H₁₅BrN₂
• MW: 279.175602197647
• CID: 6440863
• PubChem ID: 165657878
• Update Time: 2025-10-05

3-2-(1-aminocyclopropyl)propan-2-yl-4-bromobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-2-(1-aminocyclopropyl)propan-2-yl-4-bromobenzonitrile
• EN300-1935517
• 2228147-76-8
• 3-[2-(1-aminocyclopropyl)propan-2-yl]-4-bromobenzonitrile

• Inchi： 1S/C13H15BrN2/c1-12(2,13(16)5-6-13)10-7-9(8-15)3-4-11(10)14/h3-4,7H,5-6,16H2,1-2H3
• InChI Key： ORTGZDVXKSTTMC-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C#N)C=C1C(C)(C)C1(CC1)N

Computed Properties

• Exact Mass: 278.04186g/mol
• Monoisotopic Mass: 278.04186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 49.8Ų

Additional information on 3-2-(1-aminocyclopropyl)propan-2-yl-4-bromobenzonitrile

Comprehensive Overview of 3-2-(1-aminocyclopropyl)propan-2-yl-4-bromobenzonitrile (CAS No. 2228147-76-8)

The compound 3-2-(1-aminocyclopropyl)propan-2-yl-4-bromobenzonitrile (CAS No. 2228147-76-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the aminocyclopropyl group and the 4-bromobenzonitrile moiety, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to modulate biological pathways.

In recent years, the demand for highly functionalized nitriles and cyclopropylamine derivatives has surged, driven by their utility in designing novel therapeutics. The presence of the bromine atom in 3-2-(1-aminocyclopropyl)propan-2-yl-4-bromobenzonitrile offers opportunities for further functionalization, making it a versatile building block in organic synthesis. This aligns with the growing trend of fragment-based drug design, where small molecules like this are used to construct more complex pharmacophores.

One of the key questions often searched in scientific databases is: "What are the synthetic routes for 3-2-(1-aminocyclopropyl)propan-2-yl-4-bromobenzonitrile?" The compound can be synthesized through multi-step reactions involving cyclopropanation of appropriate precursors, followed by nitrile introduction and bromination. Its stability under various conditions makes it suitable for scalable production, addressing the industry's need for cost-effective intermediates.

The pharmacokinetic properties of 3-2-(1-aminocyclopropyl)propan-2-yl-4-bromobenzonitrile are also a topic of interest. Studies suggest that the aminocyclopropyl group enhances membrane permeability, a critical factor in drug bioavailability. This has led to its exploration in CNS-targeted therapies, where crossing the blood-brain barrier is essential. Additionally, the 4-bromobenzonitrile fragment is known to interact with various enzymes, making it a candidate for enzyme inhibition studies.

From an environmental perspective, the compound's biodegradability and eco-toxicity are under scrutiny, as sustainability becomes a priority in chemical manufacturing. Regulatory bodies are increasingly focusing on green chemistry principles, prompting researchers to develop cleaner synthetic methods for compounds like 3-2-(1-aminocyclopropyl)propan-2-yl-4-bromobenzonitrile. This aligns with the broader shift toward sustainable pharmaceuticals.

In summary, 3-2-(1-aminocyclopropyl)propan-2-yl-4-bromobenzonitrile (CAS No. 2228147-76-8) represents a promising scaffold in medicinal chemistry and material science. Its structural versatility, coupled with its potential in drug discovery and agrochemical applications, ensures its continued relevance in scientific research. As the industry evolves, this compound is likely to play a pivotal role in addressing unmet medical and agricultural challenges.